Cas no 1999273-51-6 (3-(1,5-dimethyl-1H-pyrazol-3-yl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(1,5-dimethyl-1H-pyrazol-3-yl)-1,1,1-trifluoropropan-2-ol
• CAS No: 1999273-51-6
• MF: C₈H₁₁F₃N₂O
• MW: 208.180952310562
• CID: 6484065
• PubChem ID: 165631075
• Update Time: 2025-05-20

3-(1,5-dimethyl-1H-pyrazol-3-yl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1,5-dimethyl-1H-pyrazol-3-yl)-1,1,1-trifluoropropan-2-ol
• EN300-1958682
• 1999273-51-6

• Inchi： 1S/C8H11F3N2O/c1-5-3-6(12-13(5)2)4-7(14)8(9,10)11/h3,7,14H,4H2,1-2H3
• InChI Key： VVNHOWHZMIKCGY-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C)N(C)N=1)O)(F)F

Computed Properties

• Exact Mass: 208.08234746g/mol
• Monoisotopic Mass: 208.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Additional information on 3-(1,5-dimethyl-1H-pyrazol-3-yl)-1,1,1-trifluoropropan-2-ol

3-(1,5-Dimethyl-1H-Pyrazol-3-yl)-1,1,1-Trifluoropropan-2-Ol: A Comprehensive Overview

3-(1,5-Dimethyl-1H-Pyrazol-3-yl)-1,1,1-Trifluoropropan-2-Ol is a versatile compound with the CAS number 1999273-51-6. This compound has garnered significant attention in recent years due to its unique chemical properties and diverse applications across various industries. Its structure combines a trifluoropropanol group with a substituted pyrazole ring, making it a valuable molecule in both academic research and industrial settings.

The trifluoropropanol moiety in this compound contributes to its high stability and reactivity. Recent studies have highlighted its potential as a building block in organic synthesis, particularly in the development of novel pharmaceuticals and agrochemicals. The pyrazole ring, a five-membered heterocyclic structure, is known for its ability to form strong hydrogen bonds and exhibit significant biological activity. The presence of dimethyl substituents on the pyrazole ring further enhances its chemical versatility and stability.

One of the most notable applications of 3-(1,5-Dimethyl-1H-Pyrazol-3-yl)-1,1,1-Trifluoropropan-2-Ol is in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting various diseases. For instance, recent studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, making it a promising candidate for anti-inflammatory drug development.

In addition to its medicinal applications, this compound has also found use in the agrochemical industry. Its ability to act as a fungicide has been extensively studied, with recent findings suggesting that it can effectively combat plant pathogens without causing harm to the environment. This makes it an attractive option for sustainable agriculture practices.

The synthesis of 3-(1,5-Dimethyl-1H-Pyrazol-3-yl)-1,1,1-Trifluoropropan-2-Ol involves a multi-step process that combines advanced organic chemistry techniques. Researchers have optimized the synthesis pathway to improve yield and reduce costs. The use of trifluoromethane sulfonic acid (TfOH) as a catalyst has been shown to significantly enhance the reaction efficiency in certain steps of the synthesis process.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its potential impact on the environment. This aligns with growing global efforts to develop eco-friendly chemical compounds.

Looking ahead, the future of 3-(1,5-Dimethyl-1H-Pyrazol-3-yl)-1,1,1-Trifluoropropan-2-Ol appears promising. Ongoing research is focused on exploring its potential as a precursor for more complex molecules with enhanced biological activity. Additionally, efforts are being made to scale up its production for industrial applications while maintaining high standards of safety and sustainability.

In conclusion, 3-(1,5-Dimethyl-1H-Pyrazol-3-yl)-1,1,1-Trifluoropropan-2-Ol (CAS No: 1999273-51-6) is a multifaceted compound with wide-ranging applications across various fields. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an even more significant role in shaping future innovations.